![molecular formula C8H8ClNO4S B2767650 4,5-Dimethyl-2-nitrobenzenesulfonyl chloride CAS No. 838840-90-7](/img/structure/B2767650.png)
4,5-Dimethyl-2-nitrobenzenesulfonyl chloride
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Description
4,5-Dimethyl-2-nitrobenzenesulfonyl chloride (DMNB-Cl) is a chemical compound that is widely used in scientific research. It is a versatile compound that has many applications in various fields, including biochemistry, pharmacology, and medicinal chemistry. DMNB-Cl is a yellow crystalline powder that is soluble in organic solvents such as dichloromethane, chloroform, and ethyl acetate.
Scientific Research Applications
Intramolecular Arylation
4,5-Dimethyl-2-nitrobenzenesulfonyl chloride can be used in the intramolecular arylation of 2-Nitrobenzenesulfonamides . This process is a route to diverse nitrogenous heterocycles . The 2-Nitrobenzenesulfonyl (Nos) groups are used as protecting/activating agents for the selective alkylation of primary amines .
Synthesis of Fused Nitrogenous Heterocycles
2-Nitrobenzenesulfonyl amides, which can be derived from 4,5-Dimethyl-2-nitrobenzenesulfonyl chloride, are useful intermediates for the synthesis of fused nitrogenous heterocycles .
Solid-Phase Synthesis
The 4,5-Dimethyl-2-nitrobenzenesulfonyl chloride can be used in solid-phase synthesis, initially in peptide chemistry . It has also been used in the synthesis of polyfunctional nonpeptidyl molecules .
Alkylation of Primary Amines
The 4,5-Dimethyl-2-nitrobenzenesulfonyl chloride can be used as an activating/protecting group for the regioselective N-alkylation of primary amines to their corresponding secondary amines .
Synthesis of Heterocycles
The 4,5-Dimethyl-2-nitrobenzenesulfonyl chloride can be used in the synthesis of heterocycles such as 4,7,8-trisubstituted 1,2,3,4-tetrahydrobenzo[e][1,4]diazepin-5-ones .
Source of C/N-Arylation
The 4,5-Dimethyl-2-nitrobenzenesulfonyl chloride can be used as a source of C/N-arylation via formation of a C–C or C–N bond .
properties
IUPAC Name |
4,5-dimethyl-2-nitrobenzenesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO4S/c1-5-3-7(10(11)12)8(4-6(5)2)15(9,13)14/h3-4H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKGRHPNUVQGZST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Dimethyl-2-nitrobenzenesulfonyl chloride | |
CAS RN |
838840-90-7 |
Source
|
Record name | 4,5-dimethyl-2-nitrobenzene-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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